Cas no 845548-14-3 (Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)-)

845548-14-3 structure
Product name:Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)-
CAS No:845548-14-3
MF:C15H15ClN2O
MW:274.745402574539
CID:2139675
Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-(4-chloro-7-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)-phenol
- CID 136036874
- Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)-
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- Inchi: 1S/C15H15ClN2O/c1-9-6-7-10-12(8-9)17-15(18-14(10)16)11-4-2-3-5-13(11)19/h2-5,9,19H,6-8H2,1H3
- InChI Key: TZBNNXIRLGEWBA-UHFFFAOYSA-N
- SMILES: ClC1=C2C(CC(C)CC2)=NC(C2C=CC=CC=2O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 315
- Topological Polar Surface Area: 46
Experimental Properties
- Density: 1.258±0.06 g/cm3(Predicted)
- Boiling Point: 353.5±42.0 °C(Predicted)
- pka: 8.28±0.35(Predicted)
Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)- Related Literature
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1. Book reviews
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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3. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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